1-(5-Bromo-2-fluorobenzoyl)pyrrolidine
Overview
Description
1-(5-Bromo-2-fluorobenzoyl)pyrrolidine (1-BFB) is an organic compound that has found a variety of uses in the scientific research field. It is a colorless solid with a molecular weight of 299.04 g/mol and a melting point of 146°C. It is widely used as a reagent in organic synthesis and has been studied for its potential applications in the fields of biochemistry, pharmacology, and medicinal chemistry.
Mechanism of Action
The mechanism of action of 1-(5-Bromo-2-fluorobenzoyl)pyrrolidine is not completely understood. It is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. This inhibition can lead to an increase in the bioavailability of certain drugs and can also lead to the inhibition of certain metabolic pathways.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the metabolism of certain drugs, as well as to interfere with the action of certain enzymes. It has also been shown to interact with certain proteins, such as the cytochrome P450 enzymes, which are involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
1-(5-Bromo-2-fluorobenzoyl)pyrrolidine has several advantages when used in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is also relatively non-toxic. However, it can be difficult to work with due to its low solubility in water. Additionally, its mechanism of action is not completely understood, which can make it difficult to predict the effects of its use in laboratory experiments.
Future Directions
1-(5-Bromo-2-fluorobenzoyl)pyrrolidine has the potential to be used in a variety of scientific research applications. Future research could focus on developing more efficient methods of synthesis, as well as studying its mechanism of action in more detail. Additionally, further research could be conducted to explore its potential applications in the fields of biochemistry, pharmacology, and medicinal chemistry. Additionally, further research could be conducted to explore potential interactions between this compound and other compounds, such as drugs, proteins, and enzymes. Finally, further research could be conducted to explore the potential therapeutic uses of this compound.
Synthesis Methods
1-(5-Bromo-2-fluorobenzoyl)pyrrolidine is synthesized through a process known as nucleophilic aromatic substitution. In this process, a nucleophile (the this compound molecule) is reacted with an aromatic compound (such as benzene) in the presence of a base (such as sodium hydroxide). The reaction produces a substituted aromatic compound (this compound) and a leaving group (such as a halide ion).
Scientific Research Applications
1-(5-Bromo-2-fluorobenzoyl)pyrrolidine has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used to study the mechanism of drug action, as well as to study the biochemical and physiological effects of drugs.
properties
IUPAC Name |
(5-bromo-2-fluorophenyl)-pyrrolidin-1-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrFNO/c12-8-3-4-10(13)9(7-8)11(15)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TTXXNNHVEFPIEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=C(C=CC(=C2)Br)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
853313-27-6 |
Source
|
| Record name | 1-(5-BROMO-2-FLUOROBENZOYL)PYRROLIDINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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